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Compound of Interest

Compound Name: BAY 11-7082

Cat. No.: B1667768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

BAY 11-7082 is a widely utilized anti-inflammatory agent and a key tool in cell biology

research. It functions as a selective and irreversible inhibitor of cytokine-induced IκBα

phosphorylation, which is a critical step in the activation of the NF-κB transcription factor.[1][2]

[3][4] Given its reactive nature as a Michael acceptor, which allows it to form covalent adducts

with nucleophilic cysteine residues in target proteins, understanding and maintaining the

stability of BAY 11-7082 solutions is paramount for reproducible and reliable experimental

outcomes.[5] These notes provide a comprehensive guide to the storage, handling, and

stability assessment of BAY 11-7082.

Chemical Properties and Storage Recommendations
The long-term stability of BAY 11-7082 is highly dependent on its form (lyophilized powder vs.

solution) and storage conditions. The compound is hygroscopic and light-sensitive.[6]

Table 1: Storage Conditions and Stability of BAY 11-7082
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Form Solvent
Storage
Temperature

Reported
Stability

Key
Recommendati
ons

Lyophilized

Powder
N/A

Room

Temperature
24 Months[1]

Store desiccated.

[1][6]

N/A -20°C 3 Years[7][8]
Store desiccated.

[6]

Stock Solution DMSO -20°C
1 to 6 Months[1]

[3][7][9]

Aliquot to avoid

freeze-thaw

cycles; protect

from light.[1][3]

[10]

DMSO -80°C
Up to 1 Year[7][8]

[10]

Preferred for

long-term

storage; aliquot

to avoid freeze-

thaw cycles.[7][9]

[10]

Ethanol -20°C
At least 3

Months[4]

Ensure use of

high-purity

ethanol.

Best Practices for Handling:

Solvent Quality: Use anhydrous, high-purity dimethyl sulfoxide (DMSO) for reconstitution to

minimize degradation from moisture.[7]

Aliquotting: To prevent potency loss, stock solutions should be divided into small, single-use

aliquots.[1][7][9] This practice minimizes the detrimental effects of repeated freeze-thaw

cycles.[10]

Protection from Light: Both solid and solution forms of BAY 11-7082 should be stored

protected from light.[3][6]
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In Vivo Solutions: Working solutions for in vivo experiments should be prepared fresh on the

day of use.[9]

Signaling Pathway Inhibition
BAY 11-7082 primarily targets the NF-κB signaling pathway. In response to stimuli like Tumor

Necrosis Factor-alpha (TNF-α), the IκB kinase (IKK) complex phosphorylates the inhibitory

protein IκBα.[5] This event targets IκBα for ubiquitination and subsequent degradation,

releasing NF-κB to translocate to the nucleus and activate gene transcription. BAY 11-7082
irreversibly inhibits the phosphorylation of IκBα, thus locking NF-κB in the cytoplasm in its

inactive state.[3][4][5]
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Start:
Lyophilized BAY 11-7082

Reconstitute in
Anhydrous DMSO

Vortex to Dissolve

Aliquot into Light-Protecting Tubes

Store Aliquots

-20°C
(1-6 Months)

Short-Term

-80°C
(≤ 1 Year)

Long-Term

Validate Stability
(Optional but Recommended)

Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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